Cas no 1220034-40-1 (N,N-Diethyl-3-piperidinamine dihydrochloride)

N,N-Diethyl-3-piperidinamine dihydrochloride is a synthetic organic compound featuring a piperidine core substituted with a diethylamino group. Its dihydrochloride salt form enhances stability and solubility, making it suitable for various research and pharmaceutical applications. The compound's structural features, including its tertiary amine functionality, contribute to its potential as an intermediate in medicinal chemistry, particularly in the development of bioactive molecules. The hydrochloride salt improves handling and storage characteristics while maintaining reactivity. This compound is typically utilized in controlled laboratory settings for exploratory synthesis or as a reference standard. Proper handling and storage under inert conditions are recommended to preserve its integrity.
N,N-Diethyl-3-piperidinamine dihydrochloride structure
1220034-40-1 structure
Product Name:N,N-Diethyl-3-piperidinamine dihydrochloride
CAS No:1220034-40-1
MF:C9H22Cl2N2
MW:229.190380573273
CID:1073095
PubChem ID:53410670
Update Time:2025-06-14

N,N-Diethyl-3-piperidinamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • N,N-Diethyl-3-piperidinamine dihydrochloride
    • DBBSMADIHVDOKJ-UHFFFAOYSA-N
    • 1220034-40-1
    • N,N-diethylpiperidin-3-amine dihydrochloride
    • AKOS015845512
    • N,N-diethylpiperidin-3-aminedihydrochloride
    • N,N-diethylpiperidin-3-amine;dihydrochloride
    • SCHEMBL16109278
    • MDL: MFCD13561536
    • Inchi: 1S/C9H20N2.2ClH/c1-3-11(4-2)9-6-5-7-10-8-9;;/h9-10H,3-8H2,1-2H3;2*1H
    • InChI Key: DBBSMADIHVDOKJ-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N(CC)(CC)C1CNCCC1

Computed Properties

  • Exact Mass: 228.1160041g/mol
  • Monoisotopic Mass: 228.1160041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 99.7
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • Melting Point: NA

N,N-Diethyl-3-piperidinamine dihydrochloride Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Additional information on N,N-Diethyl-3-piperidinamine dihydrochloride

Comprehensive Overview of N,N-Diethyl-3-piperidinamine Dihydrochloride (CAS No. 1220034-40-1)

N,N-Diethyl-3-piperidinamine dihydrochloride (CAS No. 1220034-40-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS number, is a derivative of piperidine, a six-membered heterocyclic amine. The dihydrochloride salt form enhances its solubility and stability, making it a preferred choice for various experimental and industrial applications. Researchers are particularly interested in its potential as a building block for more complex molecules, especially in the development of novel therapeutic agents.

The growing interest in N,N-Diethyl-3-piperidinamine dihydrochloride aligns with current trends in drug discovery and medicinal chemistry. With the rise of artificial intelligence (AI) in molecular design, compounds like this are frequently explored for their unique structural features. Searches for "piperidine derivatives in drug development" or "CAS 1220034-40-1 applications" have surged, reflecting its relevance in modern research. Its versatility as an intermediate in synthesizing bioactive molecules makes it a valuable asset for laboratories focusing on central nervous system (CNS) targets or enzyme modulation.

From a chemical perspective, N,N-Diethyl-3-piperidinamine dihydrochloride exhibits properties that are advantageous for fine-tuning pharmacokinetics. The diethyl groups attached to the piperidine ring influence lipophilicity, which is critical for blood-brain barrier penetration—a hot topic in neuroscience research. Queries like "how to improve drug bioavailability" or "piperidine-based CNS drugs" often lead to discussions involving such compounds. Additionally, its dihydrochloride form ensures better handling and storage, addressing common challenges in compound management.

In the context of green chemistry and sustainable synthesis, N,N-Diethyl-3-piperidinamine dihydrochloride is also being evaluated for eco-friendly production methods. Researchers are exploring catalytic processes and solvent-free reactions to minimize environmental impact, a trend mirrored in searches for "green synthesis of heterocyclic compounds." This dual focus on efficacy and sustainability positions the compound as a forward-looking solution for pharmaceutical innovation.

Quality control and analytical characterization of CAS 1220034-40-1 are equally critical. Advanced techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structure. Such rigor meets the demand for "high-purity research chemicals"—a frequently searched term among academic and industrial scientists. The compound’s well-documented spectral data further supports its adoption in standardized protocols.

Looking ahead, N,N-Diethyl-3-piperidinamine dihydrochloride is poised to play a pivotal role in emerging fields such as personalized medicine and targeted drug delivery. Its molecular framework allows for precise modifications, aligning with the trend toward "structure-activity relationship (SAR) studies." As the scientific community continues to prioritize precision and efficiency, this compound’s utility is likely to expand, solidifying its place in the next generation of biomedical breakthroughs.

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